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Compound of Interest

1,2-DIMETHYL-3-
NITROBENZENE

Cat. No.: B167072

Compound Name:

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 1,2-dimethyl-3-nitrobenzene, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Chemical Identity

1,2-Dimethyl-3-nitrobenzene, also known as 3-nitro-o-xylene, is an aromatic organic
compound.[1][2] Its structure consists of a benzene ring substituted with two adjacent methyl
groups at positions 1 and 2, and a nitro group at position 3. The molecular formula of this
compound is CsHaNO2.[1][2]

Below is a diagram illustrating the molecular structure of 1,2-dimethyl-3-nitrobenzene.
Caption: Molecular structure of 1,2-dimethyl-3-nitrobenzene.

A summary of its chemical identifiers is provided in the table below.
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Identifier Value

IUPAC Name 1,2-dimethyl-3-nitrobenzene[3]

Synonyms 3-Nitro-o-xylene, 2,3-Dimethylnitrobenzene[2]
CAS Number 83-41-0[1][2]

Molecular Formula

CeHsNO2[1][2]

Molecular Weight 151.16 g/mol [1][2]
InChl Key FVHAWXWFPBPFOS-UHFFFAOYSA-N[3]
SMILES CC1=C(C(=CC=C1)--INVALID-LINK--[O-])C[3]

Physicochemical Properties

1,2-Dimethyl-3-nitrobenzene is a yellow, oily liquid under standard conditions.[3] It is insoluble

in water but soluble in many organic solvents.[4] The key physicochemical properties are

summarized in the table below.

Property Value
Melting Point 13°C

Boiling Point 132 °C
Density 1.1402 g/cm3
Flash Point 107 °C

Experimental Protocols

Synthesis: Continuous-Flow Nitration of o-Xylene

A modern and efficient method for the synthesis of 1,2-dimethyl-3-nitrobenzene is through the

continuous-flow nitration of o-xylene.[1] This method offers improved safety and yield

compared to traditional batch processes.[1] The nitration of o-xylene typically produces a

mixture of 1,2-dimethyl-3-nitrobenzene and 1,2-dimethyl-4-nitrobenzene.[3]
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The general protocol involves the reaction of o-xylene with a nitrating mixture, commonly a
combination of nitric acid and sulfuric acid.[1][5]

Key Parameters:

¢ Reactants: o-xylene, Nitric Acid (HNOs3), Sulfuric Acid (H2SOa4)

o Temperature: Controlled, as the reaction is exothermic.

o Flow Rate and Residence Time: Optimized to maximize the yield of the desired product.[1]

The workflow for a continuous-flow synthesis process is illustrated in the diagram below.
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Caption: Workflow for the continuous-flow synthesis of 1,2-dimethyl-3-nitrobenzene.

Application in lon-Selective Electrodes

1,2-Dimethyl-3-nitrobenzene has been utilized as a plasticizer in the fabrication of ion-
selective electrodes (ISEs), particularly for the detection of potassium ions (K*).
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A general protocol for the preparation of a PVC membrane for a potassium-selective electrode
incorporating 1,2-dimethyl-3-nitrobenzene would involve:

 Membrane Cocktail Preparation: A mixture is prepared by dissolving the following
components in a suitable solvent like tetrahydrofuran (THF):

[e]

lonophore: A potassium-selective ionophore (e.g., valinomycin).

o

Polymer Matrix: Poly(vinyl chloride) (PVC).

[¢]

Plasticizer: 1,2-Dimethyl-3-nitrobenzene.

[¢]

lonic Additive: A salt such as potassium tetrakis(4-chlorophenyl)borate to reduce the
membrane resistance.

 Membrane Casting: The prepared cocktail is cast into a ring or onto a suitable support and
the solvent is allowed to evaporate slowly, resulting in a thin, uniform membrane.

o Electrode Assembly: The cast membrane is then incorporated into an electrode body
containing an internal reference solution and a reference electrode.

Biological Activity and Signaling Pathways

Current scientific literature does not indicate a direct role for 1,2-dimethyl-3-nitrobenzene in
biological signaling pathways. Its primary applications are in chemical synthesis as an
intermediate for the production of dyes, agrochemicals, and pharmaceuticals, such as the
nonsteroidal anti-inflammatory drug mefenamic acid.[1][3] Therefore, there are no established
signaling pathway diagrams to be presented for this compound.

Conclusion

1,2-Dimethyl-3-nitrobenzene is a well-characterized aromatic compound with significant
applications in industrial organic synthesis. Its molecular structure and physicochemical
properties are well-defined. While it is a crucial building block for various commercially
important chemicals, it is not known to be directly involved in biological signaling processes.
The synthesis of 1,2-dimethyl-3-nitrobenzene has been optimized through modern
techniques such as continuous-flow nitration, which offers enhanced safety and efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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